![molecular formula C5H11FNOP B135628 Fluoro-methyl-morpholin-4-ylphosphane CAS No. 125911-50-4](/img/structure/B135628.png)
Fluoro-methyl-morpholin-4-ylphosphane
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Overview
Description
Fluoro-methyl-morpholin-4-ylphosphane (FMM4P) is a chemical compound that has been gaining attention in the field of scientific research due to its potential applications as a catalyst and as a reagent in organic synthesis. FMM4P is a phosphine derivative that contains a fluorine atom and a methyl group attached to a morpholine ring. In
Scientific Research Applications
Fluoro-methyl-morpholin-4-ylphosphane has been shown to be an effective catalyst in a variety of reactions, including the Staudinger reaction, the Baylis-Hillman reaction, and the reduction of imines. It has also been used as a reagent in the synthesis of various organic compounds, such as α-amino acids and β-lactams. This compound has also been used in the synthesis of chiral ligands for asymmetric catalysis.
Mechanism of Action
The mechanism of action of Fluoro-methyl-morpholin-4-ylphosphane as a catalyst involves the formation of a phosphine-amine complex, which can activate the electrophilic substrate and facilitate the reaction. This compound can also act as a nucleophile in some reactions, such as the reduction of imines.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic and non-irritating to human skin and eyes. This compound has also been used as a fluorescent probe for the detection of metal ions in biological systems.
Advantages and Limitations for Lab Experiments
One advantage of using Fluoro-methyl-morpholin-4-ylphosphane as a catalyst is its high activity and selectivity, which can lead to high yields and fewer byproducts. This compound is also stable under a wide range of reaction conditions. However, one limitation is its high cost compared to other catalysts. This compound can also be air-sensitive and requires careful handling.
Future Directions
There are several future directions for the research on Fluoro-methyl-morpholin-4-ylphosphane. One direction is the development of new synthetic methods for this compound that can improve its yield and reduce its cost. Another direction is the exploration of new applications of this compound in organic synthesis and catalysis. This compound can also be modified to improve its selectivity and activity in specific reactions. Furthermore, the use of this compound as a fluorescent probe for the detection of metal ions in biological systems can be further explored. Overall, this compound has great potential for further research and development in the field of scientific research.
Synthesis Methods
The synthesis of Fluoro-methyl-morpholin-4-ylphosphane involves the reaction of morpholine with methyl iodide and triethylamine, followed by the addition of phosphorus trichloride and potassium fluoride. The resulting product is then purified through column chromatography. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction temperature and the amount of reagents used.
Properties
125911-50-4 | |
Molecular Formula |
C5H11FNOP |
Molecular Weight |
151.12 g/mol |
IUPAC Name |
fluoro-methyl-morpholin-4-ylphosphane |
InChI |
InChI=1S/C5H11FNOP/c1-9(6)7-2-4-8-5-3-7/h2-5H2,1H3 |
InChI Key |
VZQGCFHRDDUEPP-UHFFFAOYSA-N |
SMILES |
CP(N1CCOCC1)F |
Canonical SMILES |
CP(N1CCOCC1)F |
synonyms |
Phosphinous fluoride, methyl-4-morpholinyl- (9CI) |
Origin of Product |
United States |
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